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Compound of Interest

Compound Name: Nevirapine-D4

Cat. No.: B3026168

This technical guide provides a comprehensive overview of the chemical structure and isotopic
purity of Nevirapine-D4, a deuterated analog of the non-nucleoside reverse transcriptase
inhibitor (NNRTI), Nevirapine. This document is intended for researchers, scientists, and drug
development professionals who utilize isotopically labeled compounds as internal standards in
guantitative analyses.

Chemical Structure of Nevirapine and Nevirapine-D4

Nevirapine is a dipyridodiazepine with the chemical name 11-cyclopropyl-5,11-dihydro-4-
methyl-6H-dipyrido[3,2-b:2',3'-e][1][2]diazepin-6-0ne[3]. Its deuterated analog, Nevirapine-D4,
is specifically labeled with four deuterium atoms on the cyclopropyl ring. The formal name for
Nevirapine-D4 is 11-(cyclopropyl-2,2,3,3-d4)-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2',3"-e]
[1][2]diazepin-6-one[4][5]. This specific labeling makes it an ideal internal standard for the
guantification of Nevirapine in biological samples using mass spectrometry-based methods[1]

[S][6].

The molecular formula for Nevirapine is Ci1sH1aN4O, with a molecular weight of approximately
266.3 g/mol [3]. For Nevirapine-D4, the molecular formula is CisH10D4N4O, and the formula
weight is approximately 270.3 g/mol [1][4].
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Caption: Chemical structures of Nevirapine and its deuterated analog, Nevirapine-D4.

Isotopic Purity

For a deuterated compound to serve as a reliable internal standard, its isotopic purity must be
high and well-characterized. Isotopic purity refers to the percentage of the compound that
contains the desired number of deuterium atoms. Commercially available Nevirapine-D4 is
typically supplied with high isotopic purity.

Data Presentation: Isotopic Purity of Nevirapine-D4

Parameter Specification Source
Isotopic Purity >99% deuterated forms (di-d4)  [1]
Molecular Formula C1s5H10DaN4O [1]
Formula Weight 270.3 [1]

Note: The specification ">99% deuterated forms (d1-d4)" indicates that the sum of all deuterated
species (from one to four deuterium atoms) constitutes at least 99% of the material, with the da
species being the most abundant.

Experimental Protocols for Isotopic Purity
Determination

The determination of isotopic purity and structural integrity of deuterated compounds is critical
and is typically achieved using a combination of high-resolution mass spectrometry (HR-MS)
and Nuclear Magnetic Resonance (NMR) spectroscopy[7][8].
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3.1. Methodology Overview

The general workflow involves using HR-MS to determine the distribution of isotopologues
(molecules that differ only in their isotopic composition) and NMR to confirm the location of the
deuterium labels and the overall structure of the molecule[7][9].
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Caption: Workflow for determining the isotopic purity of Nevirapine-D4.

3.2. Protocol 1: High-Resolution Mass Spectrometry (HR-MS)

This method is used to quantify the relative abundance of each isotopologue.
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o Objective: To determine the isotopic distribution (do, di1, d2, ds, d4) of Nevirapine-DA4.

e Instrumentation: A high-resolution mass spectrometer, often coupled with liquid
chromatography (LC) for sample introduction (LC-ESI-HRMS)[2][7].

e Procedure:

3.3.

Sample Preparation: Prepare a dilute solution of Nevirapine-D4 in a suitable solvent (e.qg.,
methanol or acetonitrile).

Instrument Setup: Calibrate the mass spectrometer to ensure high mass accuracy. Set the
instrument to operate in full scan mode to detect all ions within a specified mass range.

Data Acquisition: Inject the sample. The electrospray ionization (ESI) source will generate
protonated molecular ions, [M+H]*. The high-resolution analyzer will separate the ions of
the different isotopologues (e.g., C1sH11D3N4O, C1sH10D4aN4O, etc.).

Data Analysis:

» Extract the ion chromatograms for the expected masses of the protonated unlabeled
(do) and all deuterated (d1-d4) forms of Nevirapine.

» Integrate the peak areas for each isotopologue.

» Calculate the isotopic purity by determining the relative abundance of the d4 species
compared to the sum of all species, as shown in the equation below[2][10].

Isotopic Purity (% da) = [Area(ds) / (Area(do) + Area(d1) + Area(dz) + Area(ds) + Area(da))]
x 100

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for confirming the location of the deuterium atoms and verifying the

overall chemical structure.

e Objective: To confirm the structural integrity of the molecule and the specific positions of

deuterium labeling.
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 Instrumentation: A high-field NMR spectrometer.

e Procedure:

o Sample Preparation: Dissolve a sufficient amount of Nevirapine-D4 in a suitable
deuterated solvent (e.g., DMSO-ds).

o 1H NMR Acquisition: Acquire a proton NMR spectrum. In the spectrum of Nevirapine-D4,
the signals corresponding to the protons on the cyclopropyl ring (positions 2 and 3) should
be significantly diminished or absent compared to the spectrum of unlabeled Nevirapine.
This confirms the location of the deuterium labels.

o 183C NMR Acquisition (Optional): A carbon-13 NMR spectrum can further confirm the overall
carbon skeleton of the molecule.

o 2H NMR Acquisition (Optional): A deuterium NMR spectrum will show signals only for the
deuterium atoms, providing direct evidence of their presence and chemical environment.

o Data Analysis: Compare the acquired spectra with those of an unlabeled Nevirapine
standard to confirm that the only significant difference is the absence of proton signals at
the deuterated positions[7][9]. This verifies both the labeling site and the structural integrity
of the rest of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Nevirapine-D4:
Chemical Structure and Isotopic Purity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026168#nevirapine-d4-chemical-structure-and-
isotopic-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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